N-(3-chlorophenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carboxamide
• InChI: InChI=1S/C18H18ClN3O2/c19-14-3-1-4-15(8-14)20-18(24)21-9-12-7-13(11-21)16-5-2-6-17(23)22(16)10-12/h1-6,8,12-13H,7,9-11H2,(H,20,24)
• InChI Key: OELDGZVOZGQIIC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol

Description

“N-(3-chlorophenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carboxamide” is a chemical compound with the molecular formula C18H18ClN3OS. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound can be found in various chemical databases. The IUPAC Standard InChI is InChI=1S/C12H9ClN2O/c13-10-4-1-5-11(7-10)15-12(16)9-3-2-6-14-8-9/h1-8H, (H,15,16).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be found in various chemical databases. For instance, its molecular weight is 359.87.

Scientific Research Applications

Antitumor Properties

Research indicates that similar compounds have shown promising results in antitumor activities. For instance, the interaction of related imidazole carboxamides has been found to have curative activity against certain types of leukemia, suggesting potential in cancer treatment (Stevens et al., 1984).

Synthesis and Biological Activity

Compounds related to the chemical have been synthesized for potential biological applications. For example, N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide and its derivatives have been evaluated for their antimicrobial activities, showing significant inhibition on bacterial and fungal growth (Akbari et al., 2008).

Novel Heterocyclic Systems

Studies have demonstrated the creation of novel heterocyclic systems from similar compounds, highlighting their utility in the development of new chemical entities with potential applications in various fields (Deady & Devine, 2006).

Chemical Transformation and Synthesis

These compounds have been used in chemical transformations to create novel tricyclic compounds, demonstrating their versatility in synthetic chemistry (Shutalev et al., 2008).

Structural and Electronic Properties

Research into similar compounds has provided insights into their structural and electronic properties. This information is crucial for understanding their behavior in different chemical environments and potential applications in materials science (Gallagher et al., 2022).

Labeling and Tracking

Certain derivatives have been developed for labeling and tracking purposes in scientific research, particularly in the study of biological systems (Saemian et al., 2012).

Future Directions

While specific future directions for this compound are not mentioned in the literature, the field of pyrazole derivatives is a vibrant area of research. These compounds have shown a wide range of pharmacological activities, making them promising candidates for the development of new therapeutic agents.